Cas no 753449-67-1 (Ronacaleret)

Ronacaleret structure
Product name:Ronacaleret
Ronacaleret Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 3-[(2R)-3-[[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino]-2-hydroxypropoxy]-4,5-difluoro-
- Ronacaleret
- (2R)-1-(2,3-difluorophenoxy)-3-[[1-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-2-yl]amino]propan-2-ol,propanoic acid
- 3-[3-[(2R)-3-[[1-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-2-yl]amino]-2-hydroxypropoxy]-4,5-difluorophenyl]propanoic acid
- SCHEMBL3737849
- BDBM50346036
- SB 751689
- 3-(3-(((2R)-3-((2-(2,3-DIHYDRO-1H-INDEN-2-YL)-1,1-DIMETHYLETHYL)AMINO)-2-HYDROXYPROPYL)OXY)-4,5-DIFLUOROPHENYL)PROPANOIC ACID
- SB-751689
- DTXSID60892347
- UNII-DIH95YP7J3
- DB05255
- NS00071912
- 753449-67-1
- GTPL9473
- Ronacaleret [INN]
- BENZENEPROPANOIC ACID, 3-(((2R)-3-((2-(2,3-DIHYDRO-1H-INDEN-2-YL)-1,1-DIMETHYLETHYL)AMINO)-2-HYDROXYPROPYL)OXY)-4,5-DIFLUORO-
- CHEMBL1198855
- Q27276413
- DIH95YP7J3
-
- Inchi: InChI=1S/C25H31F2NO4/c1-25(2,13-17-9-18-5-3-4-6-19(18)10-17)28-14-20(29)15-32-22-12-16(7-8-23(30)31)11-21(26)24(22)27/h3-6,11-12,17,20,28-29H,7-10,13-15H2,1-2H3,(H,30,31)/t20-/m1/s1
- InChI Key: FQJISUPNMFRIFZ-HXUWFJFHSA-N
- SMILES: CC(C)(CC1CC2=CC=CC=C2C1)NC[C@H](COC3=CC(=CC(=C3F)F)CCC(=O)O)O
Computed Properties
- Exact Mass: 447.22211479g/mol
- Monoisotopic Mass: 447.22211479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.8Ų
Ronacaleret Related Literature
-
Nan-Nan Sha,Yong-Jian Zhao,Dong-Feng Zhao,Daniel Kam-Wah Mok,Qi Shi,Yong-Jun Wang,Yan Zhang Food Funct. 2017 8 4703
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